Cas no 1909309-98-3 (1-2-(trifluoromethyl)phenyl-1H-pyrazol-3-amine hydrochloride)

• Product Name: 1-2-(trifluoromethyl)phenyl-1H-pyrazol-3-amine hydrochloride
• CAS No: 1909309-98-3
• MF: C₁₀H₉ClF₃N₃
• MW: 263.646771192551
• MDL: MFCD29060466
• CID: 4628653
• PubChem ID: 121553519
• Update Time: 2025-06-10

1-2-(trifluoromethyl)phenyl-1H-pyrazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(trifluoromethyl)phenyl]-1H-pyrazol-3-amine hydrochloride
• 1-2-(trifluoromethyl)phenyl-1H-pyrazol-3-amine hydrochloride

• MDL： MFCD29060466
• Inchi： 1S/C10H8F3N3.ClH/c11-10(12,13)7-3-1-2-4-8(7)16-6-5-9(14)15-16;/h1-6H,(H2,14,15);1H
• InChI Key： QDCSTWZCAQMSKQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N1C=CC(N)=N1)(F)(F)F.Cl

Additional information on 1-2-(trifluoromethyl)phenyl-1H-pyrazol-3-amine hydrochloride

Recent Advances in the Study of 1-2-(Trifluoromethyl)phenyl-1H-pyrazol-3-amine Hydrochloride (CAS: 1909309-98-3)

The compound 1-2-(trifluoromethyl)phenyl-1H-pyrazol-3-amine hydrochloride (CAS: 1909309-98-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylphenyl and pyrazol-3-amine moieties, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic uses, positioning it as a candidate for further drug development.

One of the key areas of focus has been the optimization of synthetic routes for 1-2-(trifluoromethyl)phenyl-1H-pyrazol-3-amine hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a palladium-catalyzed cross-coupling reaction, followed by hydrochloride salt formation, achieving a yield of over 85%. This advancement addresses previous challenges related to low yields and impurities, making the compound more accessible for preclinical studies.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potent inhibitory effects on specific kinases, including JAK2 and FLT3. These kinases are implicated in various cancers and inflammatory diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-2-(trifluoromethyl)phenyl-1H-pyrazol-3-amine hydrochloride exhibits IC50 values in the nanomolar range for these targets, suggesting high selectivity and efficacy. Furthermore, the compound showed minimal off-target effects in cytotoxicity assays, underscoring its potential as a therapeutic agent.

Another notable development is the exploration of this compound's anti-inflammatory properties. A 2023 preprint on bioRxiv reported that 1-2-(trifluoromethyl)phenyl-1H-pyrazol-3-amine hydrochloride significantly reduces pro-inflammatory cytokine production in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to modulate NF-κB signaling pathways. These findings open new avenues for its application in autoimmune and inflammatory disorders.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life in plasma, necessitating further structural modifications or formulation strategies. Additionally, long-term toxicity studies are still pending, which will be critical for advancing the compound to clinical trials. Researchers are currently investigating prodrug approaches and nanoparticle-based delivery systems to enhance its pharmacokinetic profile.

In conclusion, 1-2-(trifluoromethyl)phenyl-1H-pyrazol-3-amine hydrochloride (CAS: 1909309-98-3) represents a versatile scaffold with significant potential in oncology and inflammation research. Recent advancements in synthesis, mechanistic understanding, and preclinical efficacy underscore its value as a lead compound. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications.